Cas no 813424-69-0 (1,3-Dimethyl-2-oxo-1,2-dihydroquinoline-7-carboxylic acid)

• Product name: 1,3-Dimethyl-2-oxo-1,2-dihydroquinoline-7-carboxylic acid
• CAS No: 813424-69-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 715394

1,3-Dimethyl-2-oxo-1,2-dihydroquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinecarboxylicacid, 1,2-dihydro-1,3-dimethyl-2-oxo-
• 1,3-dimethyl-2-oxoquinoline-7-carboxylic acid
• 7-Quinolinecarboxylicacid,1,2-dihydro-1,3-dimethyl-2-oxo-(9CI)
• 1,3-Dimethyl-2-oxo-1,2-dihydroquinoline-7-carboxylic acid

• Inchi： 1S/C12H11NO3/c1-7-5-8-3-4-9(12(15)16)6-10(8)13(2)11(7)14/h3-6H,1-2H3,(H,15,16)
• InChI Key： SBNFZSDCUDLEAB-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC2C=CC(C(=O)O)=CC=2N1C

Computed Properties

• Exact Mass: 217.074
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6